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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389 Get Quote

An In-depth Technical Guide on Dibromo(difluoro)silane

This guide provides essential information regarding the molecular weight and formula of

dibromo(difluoro)silane, tailored for researchers, scientists, and professionals in drug

development.

Core Data Presentation
The fundamental properties of dibromo(difluoro)silane, including its chemical formula and

molecular weight, are summarized below. The molecular weight is derived from the atomic

weights of its constituent elements.

Property Value

Chemical Formula Br₂F₂Si[1][2]

Molecular Weight 225.89 g/mol [2]

CAS Number 14188-35-3[1]

Elemental Composition
The molecular weight is a sum of the atomic weights of each atom in the molecule. The

elemental breakdown is as follows:
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Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Mass
Percentage

Bromine Br 79.904 2 70.7%[3]

Fluorine F 18.998 2 16.8%[3]

Silicon Si 28.085 1 12.4%[3]

Molecular Structure Visualization
The structural formula of dibromo(difluoro)silane illustrates the arrangement of its atoms. The

central silicon atom is bonded to two bromine atoms and two fluorine atoms.
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Molecular structure of dibromo(difluoro)silane.

Experimental Protocols
Detailed experimental protocols for the synthesis of dibromo(difluoro)silane can be found in

various chemical literature databases. One common method involves the reaction of silicon

tetrabromide with a fluorinating agent.

Synthesis via Fluorination of Silicon Tetrabromide:

A typical procedure involves the reaction of silicon tetrabromide (SiBr₄) with antimony trifluoride

(SbF₃). The reaction proceeds as follows:

3SiBr₄ + 2SbF₃ → 3SiBr₂F₂ + 2SbBr₃[3]
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Experimental Workflow:

The following diagram outlines the general workflow for this synthesis method.
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in a reaction vessel
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(e.g., NMR, Mass Spec) End
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General workflow for the synthesis of dibromo(difluoro)silane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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